Cas no 2228506-01-0 (tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate
• CAS No: 2228506-01-0
• MF: C₁₃H₂₈N₂O₃
• MW: 260.373023986816
• CID: 5862356
• PubChem ID: 165971334
• Update Time: 2025-07-19

tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate
• 2228506-01-0
• EN300-1873222

• Inchi： 1S/C13H28N2O3/c1-9(2)10(13(6,8-14)17-7)15-11(16)18-12(3,4)5/h9-10H,8,14H2,1-7H3,(H,15,16)
• InChI Key： JXLYUNUZSNNWRY-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.20999276g/mol
• Monoisotopic Mass: 260.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate

Introduction to tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2228506-01-0)

Ter-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate, identified by its CAS number 2228506-01-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the 1-amino-2-methoxy-2,4-dimethylpentan-3-yl side chain, contribute to its unique chemical properties and potential biological activities.

The tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate structure is characterized by a highly branched alkyl chain, which influences its solubility, reactivity, and metabolic stability. In recent years, there has been a growing interest in carbamate-based compounds due to their role as key intermediates in the development of novel therapeutic agents. The presence of both an amino group and a methoxy group in the side chain enhances the compound's potential for further functionalization, making it a valuable building block in synthetic chemistry.

One of the most compelling aspects of tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate is its utility in the synthesis of more complex molecules. Carbamates are known to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in constructing biologically active scaffolds. The tert-butyl group provides steric hindrance, which can be strategically employed to control reaction outcomes and improve selectivity. This feature is particularly advantageous in multi-step syntheses where regioselectivity is crucial.

Recent advancements in drug discovery have highlighted the importance of carbamate derivatives as pharmacophores. Studies have demonstrated that modifications within the carbamate moiety can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate. The 1-amino-2-methoxy-2,4-dimethylpentan-3-yl side chain adds another layer of complexity, offering opportunities to fine-tune interactions with biological targets. This structural motif has been explored in various therapeutic contexts, including anti-inflammatory and antimicrobial applications.

The synthesis of tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate involves sophisticated organic transformations that require careful optimization. The use of protected amino groups and selective methylation strategies are often employed to ensure high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have further enhanced the efficiency of producing this compound on both laboratory and industrial scales.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The structural diversity offered by tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-yl)carbamate makes it a promising candidate for further investigation. Researchers are increasingly leveraging computational tools and high-throughput screening methods to identify potential leads derived from this compound. Such approaches have accelerated the discovery process and led to the identification of several promising candidates for preclinical evaluation.

The biological activity of carbamate derivatives is often linked to their ability to modulate enzyme function or receptor interactions. Preliminary studies on tert-butyl N-(1-amino-2-methoxy-2,4-dimethylpentan-3-y}carbamate have suggested potential roles in modulating signaling pathways associated with inflammation and cell proliferation. These findings align with broader trends in drug development where targeted interventions are sought to address complex diseases. The compound's unique structural features make it an attractive starting point for designing molecules with enhanced specificity and reduced side effects.

The industrial relevance of tert-butyl N-(1-amino--methoxy--dimethylpentan--3-y}carbamate extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of carbamate-based compounds due to their versatility and potential therapeutic value. The ability to synthesize this compound efficiently and cost-effectively is crucial for large-scale drug development programs. Advances in catalytic processes and green chemistry principles have contributed to more sustainable production methods, reducing environmental impact while maintaining high-quality standards.

Looking ahead, the future prospects for tert-butyl N-(1-amino--methoxy--dimethylpentan--3-y}carbamate appear promising as research continues to uncover new applications. The integration of artificial intelligence (AI) into drug discovery has opened new avenues for predicting biological activity and optimizing molecular structures. By leveraging machine learning algorithms, researchers can accelerate the design process and identify novel derivatives with improved properties. This interdisciplinary approach holds great potential for transforming how new drugs are developed.

In conclusion,tert-butyl N-(1-amino--methoxy--dimethylpentan--3-y}carbamate (CAS No.) represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile applications. As research progresses, this compound will continue to play a pivotal role in drug development efforts aimed at addressing unmet medical needs worldwide.